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Compound of Interest

Compound Name: 18:0 EPC chloride

Cat. No.: B11935046 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of 18:0 EPC chloride, a synthetic

cationic phospholipid with significant applications in research and pharmaceutical development.

This document details its chemical properties, applications, and relevant experimental

methodologies.

Core Concepts and Properties
18:0 EPC chloride, chemically known as 1,2-distearoyl-sn-glycero-3-ethylphosphocholine

chloride, is a cationic derivative of phospholipids.[1][2][3] It is characterized by two 18-carbon

saturated fatty acid tails (stearic acid).[1][2] This structure imparts unique properties, making it

a valuable tool in various biological and pharmaceutical applications. A key feature of 18:0 EPC
chloride is its low toxicity and biodegradability, as it is composed of biological metabolites

linked by ester bonds.[1][2][3][4]

Chemical and Physical Properties
The fundamental properties of 18:0 EPC chloride are summarized in the table below. This

data is essential for its handling, formulation, and application in experimental settings.
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Property Value References

Synonyms

1,2-distearoyl-sn-glycero-3-

ethylphosphocholine (chloride

salt), 18:0 EPC (chloride)

[2][3]

CAS Number 328268-13-9 [1][2]

Molecular Formula C46H93ClNO8P [1][2][5]

Molecular Weight 854.66 g/mol [2][6]

Appearance Powder [7]

Purity >99% (TLC) [4][7][8]

Storage Temperature -20°C [1][2][4][7][8]

Solubility Soluble in chloroform [4][5]

Applications in Research and Drug Development
18:0 EPC chloride's cationic nature and lipid structure make it suitable for a range of

applications, primarily centered around the delivery of therapeutic molecules and the

modulation of immune responses.

Liposome Preparation and Drug Delivery
18:0 EPC chloride is frequently used in the preparation of liposomes, which are artificial

vesicles used to deliver drugs and other active agents to cells.[4][8] Its cationic charge

facilitates interaction with negatively charged cell membranes, potentially enhancing cellular

uptake. It can be a component of lipid nanoparticles for various delivery applications.[7]

Vaccine Adjuvant
Cationic lipids, including 18:0 EPC chloride, are recognized for their role as co-adjuvants in

vaccines, where they can enhance the immunogenicity of antigens.[7] They have been shown

to upregulate the co-stimulatory molecules CD80 and CD86, which are crucial for T-cell

activation and the initiation of an adaptive immune response.[7]
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Antimicrobial Research
A notable application of 18:0 EPC chloride is in antimicrobial research. It has been

demonstrated to significantly improve the efficacy of eugenol, a natural antimicrobial

compound, against Escherichia coli.[6] This synergistic effect is observed at critical

concentrations of 18:0 EPC chloride, ranging from 2.34 to 2.93 μM.[6]

Experimental Protocols and Methodologies
General Liposome Preparation Workflow
The following diagram illustrates a general workflow for the preparation of liposomes

incorporating 18:0 EPC chloride. The specific ratios of lipids and the choice of extrusion pore

size would need to be optimized for the intended application.
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Lipid Film Hydration

Vesicle Sizing

Purification and Characterization

Dissolve 18:0 EPC chloride and
other lipids in an organic solvent

Evaporate solvent to form a thin lipid film

Hydrate the lipid film with an
aqueous buffer containing the active agent

Sonication or extrusion through
polycarbonate membranes

Size Reduction

Dialysis or size exclusion chromatography

Removal of unencapsulated material

Analyze vesicle size, charge,
and encapsulation efficiency

Cellular Interaction and Uptake Intracellular Signaling Immune Response

18:0 EPC Chloride-containing Liposome
(with antigen) Antigen-Presenting Cell (APC)Interaction and Endocytosis Signaling CascadesActivation of intracellular pathways Upregulation of CD80/CD86Increased Expression T-Cell ActivationCo-stimulation

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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